Cas no 2228926-79-0 ((1,1-difluoro-2-nitroethyl)benzene)

• Product Name: (1,1-difluoro-2-nitroethyl)benzene
• CAS No: 2228926-79-0
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 6187238
• PubChem ID: 165619262
• Update Time: 2025-10-22

(1,1-difluoro-2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1,1-difluoro-2-nitroethyl)benzene
• EN300-1861956
• 2228926-79-0

• Inchi： 1S/C8H7F2NO2/c9-8(10,6-11(12)13)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： SCVYJTFWWKVTCK-UHFFFAOYSA-N
• SMILES： FC(C[N+](=O)[O-])(C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Additional information on (1,1-difluoro-2-nitroethyl)benzene

Comprehensive Guide to (1,1-difluoro-2-nitroethyl)benzene (CAS No. 2228926-79-0): Properties, Applications, and Market Insights

(1,1-difluoro-2-nitroethyl)benzene (CAS No. 2228926-79-0) is a specialized organic compound that has gained significant attention in recent years due to its unique chemical structure and versatile applications. This fluorinated nitro compound, characterized by the presence of a benzene ring attached to a 1,1-difluoro-2-nitroethyl group, serves as a valuable intermediate in various chemical syntheses. Its molecular formula is C8H7F2NO2, and it exhibits distinct physicochemical properties that make it particularly useful in pharmaceutical research and material science.

The growing interest in fluorinated organic compounds has propelled research into (1,1-difluoro-2-nitroethyl)benzene, especially as the demand for novel fluorinated building blocks increases in medicinal chemistry. The compound's difluoro-nitro functionality offers unique electronic properties that can significantly alter the biological activity of molecules, making it a sought-after intermediate in drug discovery programs. Recent studies have highlighted its potential in creating more metabolically stable drug candidates, addressing one of the pharmaceutical industry's key challenges.

From a synthetic chemistry perspective, 2228926-79-0 presents interesting reactivity patterns. The nitro group can be readily reduced to amines, while the difluoro moiety offers opportunities for further functionalization through nucleophilic substitution reactions. This dual functionality makes it a versatile precursor for creating diverse molecular architectures, particularly in the development of fluorinated pharmaceuticals and agrochemicals.

The compound's physical properties contribute to its utility in various applications. With a molecular weight of 187.14 g/mol, (1,1-difluoro-2-nitroethyl)benzene typically appears as a pale yellow to colorless liquid at room temperature. Its solubility profile - moderately soluble in organic solvents but poorly soluble in water - makes it particularly suitable for organic synthesis conditions. These characteristics, combined with its stability under standard laboratory conditions, have made it a reliable reagent in many research laboratories.

In the pharmaceutical sector, CAS 2228926-79-0 has emerged as a valuable building block for drug discovery. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, membrane permeability, and binding affinity to biological targets. As such, this compound has found use in the synthesis of potential CNS-active compounds, anti-inflammatory agents, and antimicrobial drugs. Recent patent literature reveals its application in developing novel kinase inhibitors and GPCR modulators.

The material science field has also benefited from applications of (1,1-difluoro-2-nitroethyl)benzene. Researchers have utilized it as a precursor for synthesizing fluorinated polymers with enhanced thermal stability and chemical resistance. These materials find applications in specialty coatings, electronic materials, and high-performance composites. The compound's ability to introduce fluorine atoms into polymeric structures makes it particularly valuable for creating materials with low surface energy properties.

Market analysis indicates growing demand for 2228926-79-0 across several industries. The global market for fluorinated fine chemicals is projected to expand significantly, driven by increasing R&D investments in pharmaceuticals and advanced materials. Several specialty chemical manufacturers have included this compound in their product portfolios, offering it in various quantities ranging from milligram-scale for research purposes to kilogram quantities for industrial applications.

Quality control and analytical characterization of (1,1-difluoro-2-nitroethyl)benzene typically involve techniques such as GC-MS, HPLC, NMR spectroscopy, and elemental analysis. These methods ensure the compound meets the purity standards required for different applications, typically ≥95% for research use and higher for pharmaceutical applications. Proper storage conditions - typically in cool, dry environments protected from light - help maintain its stability over extended periods.

From an environmental and safety perspective, while CAS 2228926-79-0 doesn't fall under hazardous material classifications, standard laboratory safety protocols should be followed when handling it. This includes using appropriate personal protective equipment and working in well-ventilated areas. The compound's environmental fate and ecotoxicological profile are areas of ongoing research as part of the broader assessment of fluorinated organic compounds.

Recent advancements in synthetic methodologies have improved the accessibility of (1,1-difluoro-2-nitroethyl)benzene. Novel catalytic systems and flow chemistry approaches have been developed to enhance the efficiency of its production, reducing costs and improving yields. These technological developments are expected to further increase its adoption across various research and industrial applications.

The scientific literature contains numerous examples of 2228926-79-0 serving as a key intermediate in complex syntheses. Its use in multicomponent reactions, cascade processes, and tandem transformations demonstrates its versatility in modern organic synthesis. These applications highlight the compound's importance in developing efficient synthetic routes to complex molecules.

Looking forward, the applications of (1,1-difluoro-2-nitroethyl)benzene are likely to expand further. Emerging research areas such as fluorinated bioisosteres in drug design and fluorine-containing functional materials continue to drive interest in this and related compounds. Its unique combination of fluorine atoms and nitro functionality positions it as a valuable tool for addressing current challenges in medicinal chemistry and materials science.

For researchers considering working with CAS 2228926-79-0, it's important to consult the latest literature and safety data. The compound's reactivity can be leveraged in various transformations, but optimal results require understanding its specific behavior under different reaction conditions. Many suppliers now provide detailed technical bulletins that include recommended handling procedures and application notes.

In conclusion, (1,1-difluoro-2-nitroethyl)benzene (CAS No. 2228926-79-0) represents an important fluorinated building block with growing significance across multiple scientific disciplines. Its unique structural features, combined with the increasing importance of fluorine in modern chemistry, ensure its continued relevance in research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound is poised to play an even greater role in the development of innovative pharmaceuticals and advanced materials.